(1R,2S)-2-(2,6-Difluorophenyl)cyclopropan-1-amine

• Molecular Formula: C9H9F2N
• Molecular Weight: 169.17 g/mol
• IUPAC Name: (1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine
• InChI: InChI=1S/C9H9F2N/c10-6-2-1-3-7(11)9(6)5-4-8(5)12/h1-3,5,8H,4,12H2/t5-,8-/m1/s1
• InChI Key: FPGVHAXCODNNAI-SVGQVSJJSA-N
• Isomeric SMILES: C1[C@H]([C@@H]1N)C2=C(C=CC=C2F)F
• Canonical SMILES: C1C(C1N)C2=C(C=CC=C2F)F

Description

(1R,2S)-2-(2,6-Difluorophenyl)cyclopropan-1-amine is a chiral cyclopropane derivative featuring a 2,6-difluorophenyl substituent. This compound is synthesized as a racemic mixture (rac-form) or in enantiopure form, depending on the synthetic route. It is primarily used as a pharmaceutical intermediate and research chemical. The compound’s stereochemistry and fluorinated aromatic group influence its physicochemical properties, such as solubility and metabolic stability. Notably, it is structurally related to (1R,2S)-2-(3,4-Difluorophenyl)cyclopropan-1-amine, a key intermediate in the synthesis of ticagrelor, an antiplatelet drug for acute coronary syndrome .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1R,2S)-2-(2,6-Difluorophenyl)cyclopropan-1-amine typically involves the following steps:

Cyclopropanation: The formation of the cyclopropane ring can be achieved through a cyclopropanation reaction, often using diazo compounds and transition metal catalysts.

Substitution: Introduction of the 2,6-difluorophenyl group can be done via a substitution reaction, where a suitable precursor reacts with a difluorobenzene derivative.

Amine Introduction: The amine group can be introduced through reductive amination or other amination techniques.

Industrial Production Methods

Industrial production methods may involve optimizing the above synthetic routes for large-scale production, focusing on yield, purity, and cost-effectiveness. Catalysts, solvents, and reaction conditions are carefully selected to ensure efficient production.

Chemical Reactions Analysis

Types of Reactions

(1R,2S)-2-(2,6-Difluorophenyl)cyclopropan-1-amine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles.

Reduction: Reduction reactions can modify the cyclopropane ring or the aromatic ring.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, especially at the aromatic ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents such as halogens, alkylating agents, and nucleophiles are employed under various conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield imines, while substitution reactions can introduce various functional groups to the aromatic ring.

Scientific Research Applications

Chemistry

In chemistry, (1R,2S)-2-(2,6-Difluorophenyl)cyclopropan-1-amine is used as a building block for synthesizing more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and pathways.

Biology

Medicine

In medicinal chemistry, (1R,2S)-2-(2,6-Difluorophenyl)cyclopropan-1-amine could be investigated for its pharmacological properties, including its potential as a drug candidate for treating various diseases.

Industry

Industrially, the compound can be used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of (1R,2S)-2-(2,6-Difluorophenyl)cyclopropan-1-amine involves its interaction with specific molecular targets. The cyclopropane ring and the difluorophenyl group may interact with enzymes, receptors, or other biomolecules, affecting their function and activity. Detailed studies are required to elucidate the exact pathways and targets involved.

Comparison with Similar Compounds

Table 1: Key Properties of Difluorophenylcyclopropanamine Derivatives

Compound Name	Substituent Position	Molecular Formula (Free Base)	Molecular Weight	CAS Number	Key Applications/Safety Notes
(1R,2S)-2-(2,6-Difluorophenyl)cyclopropan-1-amine	2,6-difluoro	C₉H₉F₂N	169.17	110901-92-3 (HCl salt)	Research intermediate; limited safety data available.
(1R,2S)-2-(3,4-Difluorophenyl)cyclopropan-1-amine	3,4-difluoro	C₉H₉F₂N	169.17	220352-38-5	Ticagrelor intermediate; hygroscopic solid. Hazard: H315 (skin irritation) .
(1R,2S)-2-(2,3-Difluorophenyl)cyclopropan-1-amine	2,3-difluoro	C₉H₉F₂N	169.17	1427524-53-5	Ticagrelor impurity (DCTI-C-4148); hygroscopic. Hazard: H315, H319, H335 (skin/eye/respiratory irritation) .
trans-2-(2,5-Difluorophenyl)cyclopropan-1-amine	2,5-difluoro	C₉H₉F₂N	169.17	1807920-89-3	Research use; no significant therapeutic applications reported .
rac-(1R,2S)-2-(2,6-Dichlorophenyl)cyclopropan-1-amine	2,6-dichloro	C₉H₉Cl₂N	202.08	1643378-55-5	Non-fluorinated analog; higher molecular weight and lipophilicity .

Structural and Functional Differences

Substituent Position Effects :

• 2,6-Difluoro vs. 3,4-Difluoro : The 3,4-difluoro isomer is critical for ticagrelor’s activity, as fluorine atoms enhance binding affinity to the P2Y₁₂ receptor . In contrast, the 2,6-difluoro isomer lacks documented therapeutic relevance but serves as a structural analog in research .
• 2,3-Difluoro : This isomer is primarily a process-related impurity in ticagrelor synthesis, requiring stringent quality control .

Stereochemical Considerations :

• The (1R,2S) configuration is essential for biological activity in the 3,4-difluoro derivative. Racemic mixtures (e.g., rac-forms) are often resolved during synthesis to isolate the active enantiomer .

Stability: Hygroscopicity is noted for the 2,3- and 3,4-difluoro derivatives, necessitating inert storage conditions .